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Compound of Interest

Compound Name:
5-Azaspiro[2.5]octane

hydrochloride

CAS No.: 1797157-33-5

Cat. No.: B1448351

Get Quote

Part 1: Executive Summary & Chemical Profile[1]
5-Azaspiro[2.5]octane hydrochloride (CAS: 1797157-33-5) is a rigid, spirocyclic secondary

amine salt.[1] Its structure—a piperidine ring fused spiro-cyclically to a cyclopropane ring—

imparts unique conformational restrictions valuable in medicinal chemistry for scaffolding.[1][2]

However, its hydrochloride salt form presents a distinct solubility dichotomy: high lattice energy

often reduces solubility in lipophilic organic solvents, while the ionic nature enhances solubility

in polar protic media.[1] This guide provides a solubility landscape derived from structural class

analysis and standard salt behavior, alongside rigorous protocols for empirical verification.[1]
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Property Detail

IUPAC Name 5-Azaspiro[2.5]octane hydrochloride

CAS Number 1797157-33-5

Molecular Formula C₇H₁₄ClN

Molecular Weight 147.65 g/mol

Structure Class Spirocyclic Amine Salt

pKa (Base) ~9.5–10.5 (Predicted for secondary amine)

Physical State White to off-white solid

Part 2: Solubility Landscape
The solubility of 5-Azaspiro[2.5]octane hydrochloride is governed by the competition

between the crystal lattice energy of the salt and the solvation energy provided by the solvent.

[1] As an ionic species, it requires solvents with high dielectric constants or hydrogen-bonding

capabilities to overcome the lattice forces.[1]

Polar Protic Solvents (High Solubility)
Water: Highly soluble (>50 mg/mL).[1] The ionic chloride and protonated amine interact

strongly with water's dipole.[1]

Methanol: Soluble.[1][3][4] Often the solvent of choice for transfers and stock solutions if

water is undesirable.[1]

Ethanol: Moderately soluble.[1] Solubility decreases significantly compared to methanol due

to the longer alkyl chain reducing dielectric polarity.[1]

Polar Aprotic Solvents (High to Moderate Solubility)
DMSO (Dimethyl Sulfoxide): Highly soluble (>30 mg/mL).[1] Excellent for biological assays,

though hygroscopicity is a risk.[1]
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DMF (Dimethylformamide): Soluble.[1][3] Useful for synthetic coupling reactions (e.g., amide

bond formation).[1]

Non-Polar & Chlorinated Solvents (Low Solubility)[1]
Dichloromethane (DCM): Sparingly soluble to Insoluble.[1] While the free base is soluble in

DCM, the HCl salt typically requires a "carrier" co-solvent like Methanol (e.g., 5-10% MeOH

in DCM) to dissolve effectively.[1]

Diethyl Ether / Tetrahydrofuran (THF): Insoluble.[1] These solvents are typically used to

precipitate the hydrochloride salt from a reaction mixture.[1]

Hexane / Toluene: Insoluble.[1] The salt is completely incompatible with these non-polar

hydrocarbons.[1]

Summary Data Table (Estimated Ranges)
Note: Values are based on structural analogs and standard amine-HCl salt behavior. Empirical

verification is required for GMP applications.

Solvent Class Specific Solvent
Estimated
Solubility (25°C)

Application Note

Aqueous Water (pH 7) > 50 mg/mL Formulation, buffers

Alcohol Methanol 20 – 50 mg/mL
Stock solutions, LC-

MS

Alcohol Ethanol 5 – 20 mg/mL Crystallization

Aprotic DMSO > 30 mg/mL Bio-assays (HTS)

Chlorinated DCM < 1 mg/mL
Extraction (requires

MeOH)

Ether Diethyl Ether < 0.1 mg/mL
Precipitation/Anti-

solvent

Hydrocarbon Hexane < 0.01 mg/mL Washing impurities
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Part 3: Mechanistic Insights & Solvation
The solubility behavior is driven by the Solvation Thermodynamics of the protonated amine (

) and the chloride counter-ion (

).[1]

Lattice Energy Barrier: The rigid spiro[2.5]octane framework packs efficiently in the solid

state.[1] The ionic bond between the ammonium center and chloride ion creates a high

lattice energy barrier.[1]

Solvation Shell Formation:

In Water/Methanol: The solvent molecules form a structured cage around the ions.[1] The

oxygen atoms coordinate the cation, while protons (in water/MeOH) stabilize the chloride

anion.[1]

In DCM/Ether: These solvents lack the H-bond donors necessary to stabilize the

ion effectively, leading to poor solubility.[1]

Visualization: Solvation Mechanism
The following diagram illustrates the interaction between the solvent and the salt ions.[1]
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Figure 1: Thermodynamic transition from solid crystal lattice to solvated ions.[1] Successful

dissolution requires solvent-ion interactions to exceed lattice energy.[1]

Part 4: Experimental Protocols
Since specific batch-to-batch variations (polymorphs, particle size) affect solubility, you must

validate these values empirically.[1]

Protocol A: Equilibrium Solubility (Shake-Flask Method)
Best for: Accurate thermodynamic solubility determination.[1]

Preparation: Weigh 10 mg of 5-Azaspiro[2.5]octane HCl into a 4 mL glass vial.

Solvent Addition: Add 100 µL of the target solvent (starting concentration: 100 mg/mL).[1]

Agitation: Shake or vortex at 25°C for 24 hours.

Assessment:
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If clear: Solubility > 100 mg/mL.[1]

If solid remains:[1] Add solvent in 100 µL increments, vortexing for 1 hour between

additions, until clear.

Quantification (Optional): Filter the saturated supernatant (0.22 µm PTFE filter) and analyze

via HPLC-UV (detection at 210 nm, as the spiro scaffold has weak UV absorbance) or LC-

MS.

Protocol B: Kinetic Solubility (Visual)
Best for: Rapid screening for formulation or stock prep.[1]
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Figure 2: Rapid visual decision tree for determining solubility range during bench work.

Part 5: Applications in Drug Development[7]
Salt Selection Strategy
The hydrochloride salt is chosen to improve the bioavailability of the lipophilic spiro-amine

base.[1]
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Advantage:[1][5][6] Increases dissolution rate in gastric fluid (pH 1.2).[1]

Risk:[1][7] Potential for "common ion effect" in high-chloride media (e.g., saline), which might

depress solubility slightly compared to pure water.[1]

Formulation Tips
Stock Solutions: Prepare 10-20 mM stocks in DMSO or Methanol. Avoid storing in water for

long periods to prevent potential hydrolysis or bacterial growth, although the spiro-ring is

generally chemically stable.[1]

LC-MS: Use Methanol/Water + 0.1% Formic Acid.[1] The compound ionizes well in ESI+

mode (

for the free base).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://www.benchchem.com/product/b2647330
https://www.benchchem.com/product/b2647330
https://www.researchgate.net/file.PostFileLoader.html?id=55d7c60a61432517e68b4575&assetKey=AS%3A273836749066240%401442299179275
https://pdf.benchchem.com/3047/impact_of_hygroscopic_DMSO_on_OPC_14523_hydrochloride_solubility.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62658805.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3374385/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3374385/
https://pubchem.ncbi.nlm.nih.gov/compound/75420329
https://pubchem.ncbi.nlm.nih.gov/compound/75420329
https://www.benchchem.com/product/b1448351/docs#technical-guide-solubility-profiling-of-5-azaspiro-2-5-octane-hydrochloride-1
https://www.benchchem.com/product/b1448351/docs#technical-guide-solubility-profiling-of-5-azaspiro-2-5-octane-hydrochloride-1
https://www.benchchem.com/product/b1448351/docs#technical-guide-solubility-profiling-of-5-azaspiro-2-5-octane-hydrochloride-1
https://www.benchchem.com/product/b1448351/docs#technical-guide-solubility-profiling-of-5-azaspiro-2-5-octane-hydrochloride-1
https://www.benchchem.com/product/b1448351?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

